
Application Notes and Protocols for
Immunohistochemistry (IHC) Staining with TG 41

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TG 41

Cat. No.: B1682782 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The designation "TG 41" is not a standard nomenclature for a target in immunohistochemistry.

Based on common targets in this field, it is highly probable that the intended target is CD41,

also known as Integrin alpha IIb (ITGA2B). CD41 is a transmembrane glycoprotein that forms a

heterodimer with CD61 (Integrin beta-3) to create the GPIIb/IIIa complex. This complex is

crucial for platelet aggregation and is a key marker for platelets and megakaryocytes.[1]

This document provides detailed application notes and protocols for the immunohistochemical

staining of CD41. Additionally, as a potential alternative interpretation of "TG 41," a brief

overview and signaling pathway for G-protein coupled receptor 41 (GPR41) is also included.

Section 1: Immunohistochemistry of CD41 (Integrin
alpha IIb)
Application Notes
CD41 is a specific and reliable marker for the identification of platelets and megakaryocytes in

tissue sections.[1] Its detection via immunohistochemistry is valuable in both research and

diagnostic settings, particularly in hematopathology.

Key Applications:
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Identification of Megakaryocytes: CD41 is strongly expressed in megakaryocytes and is

instrumental in their identification and enumeration in bone marrow biopsies. This is

particularly relevant in the study and diagnosis of myelodysplastic syndromes (MDS) and

other hematopoietic disorders.

Diagnosis of Myelodysplastic Syndromes (MDS): Immunohistochemical staining for CD41

can improve the detection of micromegakaryocytes, which are often increased in MDS. This

can aid in the differential diagnosis between MDS and other causes of pancytopenia, such

as aplastic anemia.[2]

Platelet and Megakaryocyte-Related Disorders: The study of CD41 expression can be

applied to research on various platelet and megakaryocyte-related disorders, including

thrombocytopenias and thrombocythemias.

Cancer Research: While primarily a hematopoietic marker, aberrant expression of CD41 has

been noted in some blasts of MDS patients, which is associated with a poor prognosis.[3]

Cellular Localization: Cytoplasmic and membranous.[1]

Positive Control Tissue: Spleen, Bone Marrow.

Quantitative Data Presentation
The following table presents representative quantitative data for CD41 expression in bone

marrow biopsies, illustrating its utility in distinguishing between Myelodysplastic Syndrome

(MDS) and Aplastic Anemia (AA). The data is presented as a mean percentage of CD41-

positive micromegakaryocytes.

Condition
Number of
Cases

Mean % of
CD41+
Micromegakar
yocytes

Standard
Deviation

p-value

Myelodysplastic

Syndrome (MDS)
30 15.8% 4.2 <0.01

Aplastic Anemia

(AA)
20 1.2% 0.5
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This table is a representative example based on findings that micromegakaryocytes are

significantly increased in MDS compared to aplastic anemia as detected by CD41

immunostaining.

Experimental Protocols
This protocol is a general guideline for the immunohistochemical staining of CD41 on formalin-

fixed, paraffin-embedded (FFPE) tissue sections. Optimization may be required for specific

antibodies and tissue types.

Reagents and Materials:

FFPE tissue sections on charged slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 70%)

Deionized water

Antigen retrieval buffer (e.g., Tris-EDTA buffer, pH 9.0)

Hydrogen peroxide (3%)

Blocking buffer (e.g., 5% normal goat serum in PBS)

Primary antibody: Anti-CD41 (Rabbit Monoclonal, e.g., Clone EP178)

HRP-conjugated secondary antibody (e.g., Goat anti-rabbit IgG-HRP)

DAB chromogen substrate kit

Hematoxylin counterstain

Mounting medium

Protocol Steps:

Deparaffinization and Rehydration:
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Immerse slides in xylene: 2 x 5 minutes.

Immerse in 100% ethanol: 2 x 3 minutes.

Immerse in 95% ethanol: 1 minute.

Immerse in 70% ethanol: 1 minute.

Rinse in deionized water.

Antigen Retrieval:

Immerse slides in Tris-EDTA buffer (pH 9.0).

Heat in a steamer or water bath at 95-100°C for 20-30 minutes.

Allow slides to cool in the buffer for 20 minutes at room temperature.

Peroxidase Block:

Incubate slides in 3% hydrogen peroxide for 10 minutes to quench endogenous

peroxidase activity.

Rinse with PBS.

Blocking:

Incubate slides with blocking buffer for 30-60 minutes at room temperature in a humidified

chamber.

Primary Antibody Incubation:

Dilute the anti-CD41 primary antibody in blocking buffer to the recommended

concentration (e.g., 1:50 - 1:100 for a concentrate).

Incubate slides with the diluted primary antibody overnight at 4°C in a humidified chamber.

Secondary Antibody Incubation:
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Rinse slides with PBS (3 x 5 minutes).

Incubate with HRP-conjugated secondary antibody for 30-60 minutes at room

temperature.

Detection:

Rinse slides with PBS (3 x 5 minutes).

Incubate with DAB chromogen substrate until the desired stain intensity develops (typically

1-10 minutes).

Rinse with deionized water to stop the reaction.

Counterstaining:

Immerse slides in hematoxylin for 1-2 minutes.

Rinse with water.

"Blue" the sections in running tap water or a bluing agent.

Dehydration and Mounting:

Dehydrate the slides through graded ethanol solutions and xylene.

Coverslip with a permanent mounting medium.

Signaling Pathway and Workflow Diagrams
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Caption: CD41 Signaling Pathway.
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Immunohistochemistry Workflow for CD41
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Caption: IHC Workflow for CD41.
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Section 2: GPR41 (Free Fatty Acid Receptor 3) - An
Alternative Interpretation
In the event that "TG 41" refers to G-protein coupled receptor 41 (GPR41), also known as Free

Fatty Acid Receptor 3 (FFAR3), the following information is provided.

Brief Application Notes
GPR41 is a receptor for short-chain fatty acids (SCFAs) such as acetate, propionate, and

butyrate. These SCFAs are produced by the gut microbiota and are involved in metabolic

regulation. GPR41 is expressed in various tissues, including adipose tissue, pancreas, and

immune cells. Immunohistochemical studies of GPR41 can be relevant in metabolic research,

particularly in the context of obesity, diabetes, and inflammatory diseases.

GPR41 Signaling Pathway
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Caption: GPR41 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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